Cas no 1554404-16-8 (2-(propan-2-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-4-amine)

• Product Name: 2-(propan-2-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-4-amine
• CAS No: 1554404-16-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5171068
• PubChem ID: 75481355
• Update Time: 2025-10-28

2-(propan-2-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-d]pyrimidin-4-amine, 6,7-dihydro-2-(1-methylethyl)-
• 2-(propan-2-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C9H14N4/c1-5(2)9-12-7-4-11-3-6(7)8(10)13-9/h5,11H,3-4H2,1-2H3,(H2,10,12,13)
• InChI Key： NDPFEQSIBBHBAY-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC(N)=C2CNCC2=N1

Additional information on 2-(propan-2-yl)-5H,6H,7H-pyrrolo3,4-dpyrimidin-4-amine

Introduction to 2-(Propan-2-Yl)-5H,6H,7H-Pyrrolo[3,4-D]Pyrimidin-4-Amine (CAS No. 1554404-16-8)

2-(Propan-2-Yl)-5H,6H,7H-Pyrrolo[3,4-D]Pyrimidin-4-Amine (CAS No. 1554404-16-8) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their versatile applications in drug design and materials science. The molecule's structure features a pyrrole ring fused with a pyrimidine ring system, creating a bicyclic framework that is both chemically interesting and potentially bioactive.

The pyrrolo[3,4-d]pyrimidine core of this compound is a key structural motif that has been extensively studied for its potential in medicinal chemistry. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological pathways. For instance, researchers have explored the ability of pyrrolopyrimidine derivatives to inhibit kinase enzymes, which are critical targets in cancer therapy. The presence of the propan-2-yl group at position 2 of the molecule introduces steric bulk and hydrophobicity, which can influence the compound's solubility and binding affinity to biological targets.

One of the most promising applications of CAS No. 1554404-16-8 lies in its potential as a lead compound for drug discovery. Scientists have reported that certain pyrrolopyrimidine derivatives exhibit potent anti-cancer activity by targeting specific oncogenic kinases. For example, recent studies have demonstrated that analogs of this compound can effectively inhibit the activity of Src family kinases, which are implicated in tumor growth and metastasis. These findings underscore the importance of further exploring the biological profile of this compound.

In addition to its pharmacological applications, 2-(Propan-2-Yl)-5H,6H,7H-Pyrrolo[3,4-D]Pyrimidin-4-Amine has also been investigated for its role in materials science. The compound's aromaticity and conjugated system make it a candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently.

From a synthetic standpoint, the preparation of CAS No. 1554404-16-8 involves a series of intricate organic reactions. Recent advancements in catalytic methodologies have enabled more efficient syntheses of such complex molecules. For instance, the use of transition metal catalysts has facilitated the construction of the pyrrolopyrimidine core through tandem cycloaddition reactions. These developments not only enhance the scalability of synthesis but also pave the way for further structural modifications to optimize biological activity.

The study of 2-(Propan-2-Yl)-5H,6H,7H-Pyrrolo[3,4-D]Pyrimidin-4-Amine has also led to insights into its pharmacokinetic properties. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles using in vitro models. These studies are crucial for determining whether the compound can be developed into an orally bioavailable drug. Preliminary results suggest that while the compound exhibits favorable solubility characteristics due to its hydrophobic substituents, further optimization may be required to improve its metabolic stability.

In conclusion, CAS No. 1554404-16-8, or 2-(Propan-2-Yl)-5H,6H,7H-Pyrrolo[3,4-D]Pyrimidin-4-Amine, represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activity make it an attractive candidate for further research and development.